Journal Name:Journal of Thermal Spray Technology
Journal ISSN:1059-9630
IF:2.839
Journal Website:http://www.springer.com/materials/surfaces+interfaces/journal/11666
Year of Origin:0
Publisher:Springer New York
Number of Articles Per Year:129
Publishing Cycle:Quarterly
OA or Not:Not
Vibration Sensor in Multiphase Flow Measurement
Journal of Thermal Spray Technology ( IF 2.839 ) Pub Date: 2023-06-15 , DOI: 10.2355/isijinternational.isijint-2022-501
The solid waste generated in the steel industry are predominantly recycled via the agglomeration making route. In recent times, the amount of fines percentage has increased in sinter making, thereby affecting the bed permeability which eventually affects sinter quality. Hence, sinter bed permeability is to be monitored continuously. Currently the conventional infrared based velocity measurement is being used for this purpose. The permeability is being calculated based on the flow velocity of flue gases. The current paper is focused on the development of low cost novel vibration sensor for flow measurement to monitor permeability. The measurements are showing with good accuracy (96%) in comparison with the conventional technique. The design and development along with the results are discussed in detail in this paper. Fullsize Image
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Effect of gangue distribution on compressive strength of iron ore granules
Journal of Thermal Spray Technology ( IF 2.839 ) Pub Date: 2023-07-21 , DOI: 10.2355/isijinternational.isijint-2023-160
In recent years, the gangue component in iron ore deposits has increased owing to the increasing scarcity of high-grade iron ore. Such high levels of gangue causes a loss in strength of the granules used in the sintering process and a decrease in operating efficiency. In this study, the granule strength is compared by applying two types of samples, namely commercial iron ore and the gangue-free iron ore prepared from reagents, to both nuclear ore and fine ore granules. The experimental results confirm that gangue components have little effect on the wet compressive strength. However, the dry compressive strength increases with the addition of gangue in the fine ore. Granules of gangue-free fine ore exhibit significantly lower compressive strength. These results are attributed to the difference in the Coulomb repulsion force caused by the zeta potential of the fine ore.
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Effect of Nb on Grain Growth Behavior in the Heat Affected Zone of Linepipe Steels
Journal of Thermal Spray Technology ( IF 2.839 ) Pub Date: 2023-06-15 , DOI: 10.2355/isijinternational.isijint-2022-556
Recrystallization and grain growth during plate rolling are prevented by Nb addition both with the solute drag and the Nb carbide precipitation. Although a fine microstructure is achieved in the base material, welding heat completely changes the microstructure in the heat affected zone (HAZ). In this study, laboratory simulation of the coarse grain HAZ (CGHAZ) thermal cycle of double submerged arc welded linepipe was carried out using low carbon steels containing different Nb contents. Extraction residue analysis of the simulated CGHAZ samples revealed that almost all the Nb remained in solid solution. To clarify the interaction of Nb carbide dissolution and grain growth on overall simulated HAZ microstructure evolution, additional weld HAZ thermal simulations were performed. It was found that Nb carbides remain undissolved at HAZ peak temperatures up to 1200°C and showed significant pinning effect to prevent austenite grain growth. Significant grain growth was seen after continuous fast heating to 1350°C peak temperature, while the higher Nb added steel showed a slower overall austenite grain growth rate, suggesting that grain growth in the HAZ at higher temperature was suppressed by the combined effects of slower coarse Nb carbide dissolution providing some pinning, and the solute drag effect of higher amounts of Nb in solid solution. A pronounced retardation of longer-term isothermal grain growth was identified at 1350°C at higher levels of solute Nb, confirming the influence of Nb solute drag on high temperature resistance to austenite grain coarsening. Fullsize Image
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Age-hardening Behavior in γ′-phase Precipitation-hardening Ni-based Superalloy
Journal of Thermal Spray Technology ( IF 2.839 ) Pub Date: 2023-06-15 , DOI: 10.2355/isijinternational.isijint-2022-555
Dislocations are often introduced in Ni-based superalloys to impart sufficient strength at both room temperature and high temperatures prior to their use in automobile exhaust gaskets. However, the interaction between the representative γ′ (Ni3(Al, Ti))-phase precipitates and dislocations in high temperature remains unclear. Therefore, this study examined the effect of cold rolling on age-hardening behavior and microstructure evolution, focusing on the formation of γ′-phase Ni3Ti during aging at 700°C for up to 400 h after 60% cold rolling of solution-treated specimens. During the early stage of aging, at 0.03 h, the hardness rapidly increased from 401 HV to 496 HV. Age-hardening continued until 3 h and reached its peak of 536 HV, followed by gradual decrease with aging time. 3D atom probe investigation revealed that the γ′-phase was confirmed after 0.3 h of aging. However, the composition-modulated structure speculated to be caused by spinodal decomposition was observed in the 0.03 h aged specimen. The change in strength with aging time was considered by calculating the contribution of each strengthening mechanism. In the initial stage of aging (0–3 h), dislocation and solid-solution strengthening dominated along with spinodal strengthening. Strengthening by spinodal decomposition in the 0.03 h aged specimen is presumptively accelerated by the introduced dislocations, which is followed by further precipitation strengthening caused by γ′-phase precipitates. In the later stage of aging (3–400 h), precipitation strengthening became dominant and reached its peak at 20 h aging, while dislocation strengthening decreased with aging time. Fullsize Image
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Effect of Chemical Species of Silicon Oxide on Carburizing and Melting Behaviors of Carbon-Iron Oxide Composite
Journal of Thermal Spray Technology ( IF 2.839 ) Pub Date: 2023-07-15 , DOI: 10.2355/isijinternational.isijint-2023-021
In order to achieve a low-carbon operation of the blast furnace, it is important to promote not only the reduction of iron oxides but also the carburizing and melting of reduced iron. In this study, the use of highly reactive carbon-iron oxide composite was focused on. The effect of chemical species of silicon oxides which are main components of ash in coal and gangue minerals in iron ores on the carburizing and melting phenomena of iron was examined in detail. The silicon transfer to metallic iron was also thermodynamically investigated under the condition with low carbon activity in iron.The composites prepared by hematite reagent, carbonaceous materials and silicon oxides such as SiO2, CaSiO3 and Ca2SiO4 having different SiO2 activity were heated up to 1300°C under inert gas flow. The reduction, carburization and melting behaviors were examined.The silicon concentration of the reduced iron in the composite with high SiO2 activity was high, while the carbon concentration was low. It was thermodynamically confirmed that silicon transfer precedes carburization of iron in the reduced carbon-iron oxide composite under high SiO2 activity condition. Fullsize Image
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Dependence of Eutectic Fraction on Inclination Angle of Columnar Dendrite Structures in Al-3 mass% Cu Alloy Analyzed by Phase-field Simulation
Journal of Thermal Spray Technology ( IF 2.839 ) Pub Date: 2023-07-15 , DOI: 10.2355/isijinternational.isijint-2022-449
The effect of the inclination angle of the columnar dendrite on the microsegregation during directional solidification of a model alloy, i.e., Al-3 mass% Cu alloy, was investigated using two-dimensional quantitative phase-field simulation. The extent of the microsegregation was characterized by the fraction of the eutectic region in the as-cast microstructure. It was found that the microsegregation significantly decreases as the average value of the primary arm spacing increases for each inclination angle. In addition, the microsegregation decreases as the inclination angle increases. These behaviors are mainly ascribed to the change of shape of last-solidified liquid related to contribution of back diffusion for different values of the primary arm spacing and inclination angle. Furthermore, the degree of microsegregation was well-predicted from the inclination angles and primary dendrite arm spacings. This suggests the possibility that the microsegregation can be simply predicted from inclination angles and primary dendrite arm spacings. Fullsize Image
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An Integrated Workflow for Designing a Single-strand Tundish Using CFD-Taguchi Method and Mean Age Theory
Journal of Thermal Spray Technology ( IF 2.839 ) Pub Date: 2023-07-15 , DOI: 10.2355/isijinternational.isijint-2022-533
The flow control devices (FCD) play an important role to realize the best metallurgical performance of the tundish. An integrated workflow for designing a single-strand tundish equipped with FCD is presented in this paper. Mean age theory was applied to predict the spatial mean age distributions in the tundish. Melt change efficiency (MCE) was used as a key measure to characterize the tundish’s mixing performance. Taguchi method was employed to optimize the design factors, i.e. geometrical parameters of the FCD. The fluid flow and mixing of materials were analyzed based on the numerical simulations of a developed computational fluid dynamics (CFD) model. Compared to the residence time distribution (RTD) method, the mean age theory shows advantages in both numerical accuracy and efficiency. In addition, the size and location of undesired mixing zones can be easily identified which is essential for tundish design. The developed workflow that combined the CFD-Taguchi method and mean age theory can be used as an efficient tool for wide industrial applications. Fullsize Image
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Detecting Height of Liquid Level with Computer Vision for Twin-roll Strip Casting
Journal of Thermal Spray Technology ( IF 2.839 ) Pub Date: 2023-07-15 , DOI: 10.2355/isijinternational.isijint-2022-352
In twin-roll strip casting process, the height of the liquid level (LH) directly affects the casting stability and quality of strip. High accuracy and quick LH detection are essential for LH stability control. In this paper, an LH detection technique based on computer vision was introduced, involving an easy calibration method and an efficient image processing method. It only requires the cameras to observe three different width whiteboards for camera calibration. To realize the highly precise and quick LH detection, a pseudo boundary caused by complicated casting process was emphasized and corresponding solutions were proposed. The application results show that the proposed method could achieve high precise and quick processing of LH detection, and the detection deviation can be controlled within ±2 mm of the target LH. Based on real-time LH detection, it could realize stable casting and minimize thickness deviation affected by LH fluctuation. Fullsize Image
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Intra-particle Analysis of Impact of H2 on Iron-oxide Reduction in CO-CO2-H2-H2O-N2 Gas Atmosphere
Journal of Thermal Spray Technology ( IF 2.839 ) Pub Date: 2023-07-13 , DOI: 10.2355/isijinternational.isijint-2023-152
Because the CO gas is usually used as the reduction gas in the blast furnace process, a huge CO2 gas has been emitted during the ironmaking process. Therefore, H2 reduction gas has been proposed as a potential alternative to the CO gas for achieving carbon neutrality. However, the diffusion behaviors of CO and H2 gases inside the iron-oxide particle are markedly different due to the higher gas diffusivity of H2 gas. The reaction surface is observed in the CO reduction whereas the H2 reduction has a broadly-reaction area. The conventional reduction analysis models were suitable for use in the CO reduction, as they assumed an exponential gas diffusion behavior through the certain reaction surface inside the particle. However, exponential diffusion is not sufficient to analyze the broad diffusion aspect of H2 gas. In this study, the H2-based reduction reactions is applied to the 3D diffusion model, which can accurately analyze the broad H2 diffusion behavior. The gas components considered were the CO-CO2-H2-H2O-N2, considering the conditions of the blast furnace. The necessity of the 3D diffusion model was analyzed by comparing the H2 reduction distributions with those obtained using the shrinking core model. The intra-particle distribution for reducing iron oxide particles, which have pellet and sintered ore shapes, were analyzed in CO-H2 and CO-CO2-H2-H2O-N2 gas to clarify the impact of H2 on reduction behavior. As the results, the presence of H2 gas affected the effective gas diffusivity of the gas mixture, the reduction rate increased with the H2 content.
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Effect of Quasi-particle Structure on Combustion Behavior and Flue Gas Emission during Sintering Process
Journal of Thermal Spray Technology ( IF 2.839 ) Pub Date: 2023-06-19 , DOI: 10.2355/isijinternational.isijint-2023-073
The quasi-particle structure significantly affects the combustion heat and mass transfer process. To investigate the influence of the solid fuel existence state in iron ore sintering on the combustion behavior and CO and NO emission characteristics, four kinds of quasi-particles with different structures were prepared by using pure analytical reagents and coke for non-isothermal combustion experiments and CO and NO emission intensity detection. The following results were obtained. The S-type adhesive layer increases the diffusion resistance of the gas phase, resulting in the prolonged residence time of CO and NO in quasi-particles. The strong exothermic reduction reaction of CO-NO was promoted, the combustion efficiency was significantly improved, and the CO and NO emission concentrations were greatly reduced. The P-type had fines cluster structure, and the gas diffusion channel was easily blocked by the formed high-temperature liquid phase. The gas phase diffusion resistance was increased, the gas phase reaction between CO and O2 and NO was promoted, the CO and NO generation rates were reduced, the heat release was increased. The all-around performance of the S'-type and the C-type was the worst. The gas phase products CO and NO generated by combustion were easy to escape quickly with the external airflow, and the emission concentration was higher.
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SCI Journal Division of the Chinese Academy of Sciences
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工程技术3区 MATERIALS SCIENCE, COATINGS & FILMS 材料科学:膜3区 Not Not
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Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
21.40 64 Science Citation Index Science Citation Index Expanded Not
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